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Compound of Interest

N-ethyl-2-nitro-N-
Compound Name:
phenylbenzamide

Cat. No.: B5610612

Get Quote

Executive Summary & Operational Directive

N-ethyl-2-nitro-N-phenylbenzamide is a nitro-aromatic amide intermediate used primarily in

organic synthesis and medicinal chemistry applications. While not classified as a P-listed
acutely hazardous substance under US EPA RCRA regulations (40 CFR § 261.33), its nitro-
aromatic moiety dictates specific thermal destruction requirements to prevent environmental
persistence and potential mutagenicity.

Core Directive: All waste streams containing this compound must be routed for High-
Temperature Incineration. Under no circumstances should this compound be disposed of via
sanitary sewer systems or municipal trash.

Chemical Profile & Hazard Mechanism[1][2]

To safely handle waste, one must understand the chemical's failure modes. The two primary
functional groups—the nitro group (-NO2z) and the amide linkage (-CONR-)—dictate the stability
and reactivity profile.

Physicochemical Properties Table
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Property Data Operational Implication

Use for waste profile
CAS Number 328259-21-8

generation.
High carbon/nitrogen content
Molecular Formula C15H14N203 ) )
requires complete combustion.
Molecular Weight 270.29 g/mol Heavy organic solid.
) ) Particulate control (HEPA)
Physical State Solid (Powder/Crystal) ) ]
required during transfer.
- Low in water; High in DMSO, Waste will likely be in organic
Solubility
MeOH solvent streams.
o Stable; Incompatible with DO NOT mix with hydrides
Reactivity . .
strong reducers (e.g., LiAIH4) in waste drums.

Mechanism of Hazard

¢ Nitro-Aromatic Reduction: In the presence of strong reducing agents (Zinc/HCI, Hydrides),
the nitro group can reduce to an amine or hydroxylamine. Hydroxylamines are often more
toxic and mutagenic than the parent nitro compound. Disposal implication: Segregate from
reducing waste streams.

o Amide Hydrolysis: Strong acids or bases can hydrolyze the amide bond, releasing N-
ethylaniline and 2-nitrobenzoic acid. While not explosive, this alters the waste profile and can
generate heat.[1]

Waste Characterization & Regulatory Classification
(RCRA)[3]

Proper classification is the legal backbone of laboratory disposal. This protocol assumes
adherence to US EPA Resource Conservation and Recovery Act (RCRA) standards, which are
harmonized globally with most OECD nations.

Step 1: Is it a "Listed" Waste?
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e P-List (Acutely Toxic): No.
e U-List (Toxic): No.

o F-List (Non-specific source): Only if dissolved in F-listed solvents (e.g., Acetone, Methanol,
Toluene).

Step 2: Is it a "Characteristic" Waste?

e Ignitability (D001): No (unless in flammable solvent).
o Corrosivity (D002): No (Neutral pH).

o Reactivity (D003): Low risk. Mono-nitro compounds are generally stable, unlike poly-nitro
aromatics (e.g., TNT). However, it is an organic oxidizer sensitizer.

o Toxicity (D004-D043): Not specifically regulated by TCLP, but treated as toxic due to
structural alerts.

Final Waste Code Assighment

o Pure Substance: Non-Regulated Chemical Waste (destined for incineration).
 In Solution: Assign codes based on the solvent (e.g., D001 for Methanol solutions).

Disposal Protocol: The "Self-Validating" Workflow

This protocol uses a "Check-Verify-Act" system to ensure no step is missed.

Scenario A: Solid Waste (Pure Compound or
Contaminated Debris)

e Container: High-Density Polyethylene (HDPE) wide-mouth jar.
e Segregation: Do not mix with oxidizers (peroxides) or strong reducers.
o Labeling: "Hazardous Waste - Solid Organic - Toxic."

» Action: Seal container. Tape lid. Place in secondary containment.
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Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquor)

e Container: HDPE or Glass solvent carboy (5L or 20L).
o Compatibility Check: Ensure the solvent carrier is compatible with the carboy material.

e pH Check: Neutralize to pH 5-9 if the reaction involved strong acids/bases before adding to
the solvent waste drum to prevent drum pressurization.

e Action: Funnel into "Non-Halogenated Organic Waste" stream (unless halogenated solvents
like DCM were used).

Scenario C: Trace Contaminated Glassware

o Triple Rinse: Rinse glassware 3x with Acetone or Ethanol.
e Rinsate Disposal: Pour rinsate into Scenario B (Liquid Waste) container.
e Glass Disposal: Defaced/Cleaned glass goes to "Broken Glass" bin (Non-hazardous).

Visual Decision Matrix (Graphviz)

The following diagram illustrates the segregation logic required to prevent cross-reactivity in the
waste stream.
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Waste Generation:
N-ethyl-2-nitro-N-phenylbenzamide

Physical State?

Solid / Powder Liquid Solution

Spill Cleanup

Contaminated Gloves/Paper Solvent Type?

Solid Waste Bin Halogenated Non-Halogenated
(HDPE Container) (DCM, Chloroform) (MeOH, EtOAc, DMSO)

High-Temp Incineration

(Final Fate)

Click to download full resolution via product page

Figure 1: Segregation logic flow ensuring separation of halogenated and non-halogenated
streams, both terminating in high-temperature incineration.

Emergency Spill Response

In the event of a powder spill outside of a fume hood:

 Isolate: Mark the area. Evacuate unnecessary personnel.
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o PPE: Don double nitrile gloves, lab coat, and N95 (or P100) respirator to prevent inhalation
of nitro-aromatic dust.

o Contain: Cover spill with wet paper towels (dampened with water or ethanol) to prevent dust
generation.

o Collect: Scoop the wet slurry into the Solid Waste container.

e Clean: Wash surface with soap and water; collect wash water into Liquid Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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